Cas no 960250-51-5 (3-{(3-methylbutan-2-yl)aminomethyl}phenol)

• Product Name: 3-{(3-methylbutan-2-yl)aminomethyl}phenol
• CAS No: 960250-51-5
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5228373
• PubChem ID: 43085073
• Update Time: 2026-03-07

3-{(3-methylbutan-2-yl)aminomethyl}phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-[[(1,2-dimethylpropyl)amino]methyl]-
• 3-{(3-methylbutan-2-yl)aminomethyl}phenol

• Inchi： 1S/C12H19NO/c1-9(2)10(3)13-8-11-5-4-6-12(14)7-11/h4-7,9-10,13-14H,8H2,1-3H3
• InChI Key： ALLFKXWAJWBGFA-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC(CNC(C)C(C)C)=C1

Additional information on 3-{(3-methylbutan-2-yl)aminomethyl}phenol

3-{(3-Methylbutan-2-yl)aminomethyl}phenol: A Comprehensive Overview

The compound 3-{(3-methylbutan-2-yl)aminomethyl}phenol, identified by the CAS number 960250-51-5, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of phenolic derivatives, specifically those with an aminomethyl substituent attached to the benzene ring. The structure of this molecule is characterized by a phenol group (-OH) at the 3-position of the benzene ring, with an aminomethyl group (-NCH₂) attached to the same carbon. The aminomethyl group is further substituted with a 3-methylbutan-2-yl group, which adds complexity and functionality to the molecule.

The synthesis of 3-{(3-methylbutan-2-yl)aminomethyl}phenol involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and possibly oxidation or reduction steps depending on the specific pathway chosen. Recent studies have focused on optimizing the synthesis of this compound to improve yield and reduce costs. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production process.

The physical properties of this compound are critical for its application in various fields. The molecular weight of 960250-51-5 is approximately 187 g/mol, and its melting point is around 125°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in organic synthesis and as an intermediate in pharmaceutical manufacturing.

In terms of biological activity, 3-{(3-methylbutan-2-yl)aminomethyl}phenol has shown promise as a potential drug candidate. Recent research has highlighted its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential use in anti-inflammatory therapies. Additionally, studies have demonstrated its antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

The application of this compound extends beyond pharmaceuticals. It has been explored as a precursor in the synthesis of more complex molecules, including those with potential anticancer activity. Researchers have also investigated its role in polymer chemistry, where it serves as a building block for creating functional polymers with tailored properties.

From an environmental perspective, understanding the degradation pathways of 960250-51-5 is crucial for assessing its ecological impact. Recent studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its breakdown. This information is vital for ensuring safe disposal practices and minimizing environmental contamination.

In conclusion, 3-{(3-methylbutan-2-yl)aminomethyl}phenol, or CAS No. 960250-51-5, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and biological studies, positions it as a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the development of novel drugs and materials.